![molecular formula C13H15F3N2O2 B1361667 Methyl 6-[4-(trifluoromethyl)piperidino]nicotinate CAS No. 1033463-23-8](/img/structure/B1361667.png)
Methyl 6-[4-(trifluoromethyl)piperidino]nicotinate
Overview
Description
Methyl 6-[4-(trifluoromethyl)piperidino]nicotinate (MTN) is a trifluoromethylated piperidine derivative of nicotinic acid, commonly known as niacin. MTN is a relatively new compound, with its first synthesis reported in 2013. MTN has a variety of applications in scientific research, ranging from its use in drug delivery systems to its role as a fluorescent probe for the detection of various biomolecules.
Scientific Research Applications
Synthesis Techniques and Chemical Properties :
- Methyl 6-chloro-5-(trifluoromethyl)nicotinate, an intermediate in the synthesis of anti-infective agents, can be economically and safely synthesized using a trifluoromethylation process (Mulder et al., 2013).
- The synthesis of bridged nicotinates with npyridinophane skeletons involves a unique pyridine-formation reaction, indicating potential in creating complex organic structures (Kanomata et al., 2006).
Biological and Medicinal Applications :
- Certain derivatives of nicotinic acid, like methyl nicotinate, demonstrate antinociceptive activity, indicating potential applications in pain management (Erharuyi et al., 2015).
- Nicotinamide N-methyltransferase inhibitors, which include derivatives of nicotinic acid, are being explored for their role in physiology and pathophysiology, offering insight into various human diseases (Babault et al., 2018).
- Research into the metabolic fate of nicotinamide in plants suggests a conversion to nicotinic acid, with implications for plant biochemistry and possibly agriculture (Matsui et al., 2007).
Chemical Modifications and Variations :
- Studies on the synthesis of racemic mixtures of diastereomeric nicotine-2-carboxylic acids indicate the chemical versatility and potential for creating diverse derivatives (De Graaff et al., 2010).
- The development of novel pyrazolyl-nicotinic acids and their derivatives from 6-hydrazinylnicotinic acid hydrazide hydrate showcases the scope for creating new chemical entities with potential biological activities (Bonacorso et al., 2014).
properties
IUPAC Name |
methyl 6-[4-(trifluoromethyl)piperidin-1-yl]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15F3N2O2/c1-20-12(19)9-2-3-11(17-8-9)18-6-4-10(5-7-18)13(14,15)16/h2-3,8,10H,4-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUAMXLDIVTYWPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C(C=C1)N2CCC(CC2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-[4-(trifluoromethyl)piperidino]nicotinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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